molecular formula C17H13BrClNO2 B287994 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one

4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one

Cat. No. B287994
M. Wt: 378.6 g/mol
InChI Key: ZMFSLVZATMKYDC-RMKNXTFCSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one, also known as BRMC, is a synthetic compound that has been studied extensively for its potential applications in scientific research. BRMC is a member of the cycloheptatrienone family of compounds and has a unique structure that makes it particularly interesting to researchers in a variety of fields.

Mechanism of Action

The exact mechanism of action of 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and division. This compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Additionally, this compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to have antioxidant properties, which could make it useful in the prevention of oxidative stress-related diseases. Additionally, this compound has been shown to have neuroprotective properties and could be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one in lab experiments is its potent anti-cancer properties. This makes it a useful tool for studying the mechanisms of cancer cell growth and division. Additionally, this compound has been shown to have anti-inflammatory properties, which could make it useful in the study of inflammatory diseases. However, one limitation of using this compound in lab experiments is its relatively complex synthesis method, which could make it difficult to obtain in large quantities.

Future Directions

There are a number of future directions for research on 4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one. One area of research that could be explored is the development of more efficient synthesis methods for this compound. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in the treatment of a variety of diseases. Finally, studies could be conducted to evaluate the safety and toxicity of this compound in vivo, which could help to determine its potential as a therapeutic agent.

Synthesis Methods

4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is synthesized through a multi-step process that involves the use of various reagents and catalysts. The first step in the synthesis of this compound involves the reaction of 2-chlorobenzaldehyde with methylamine to form 2-chlorophenylacetamide. This intermediate is then reacted with malonic acid in the presence of a strong base to form the corresponding diethyl ester. The diethyl ester is then treated with bromine to form the final product, this compound.

Scientific Research Applications

4-Bromo-2-[3-(2-chlorophenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been studied extensively for its potential applications in scientific research. One area of research where this compound has shown promise is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of cancer cells in vitro. Additionally, this compound has been shown to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases.

properties

Molecular Formula

C17H13BrClNO2

Molecular Weight

378.6 g/mol

IUPAC Name

4-bromo-2-[(E)-3-(2-chlorophenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one

InChI

InChI=1S/C17H13BrClNO2/c1-20-15-8-7-12(18)10-13(17(15)22)16(21)9-6-11-4-2-3-5-14(11)19/h2-10H,1H3,(H,20,22)/b9-6+

InChI Key

ZMFSLVZATMKYDC-RMKNXTFCSA-N

Isomeric SMILES

CNC1=CC=C(C=C(C1=O)C(=O)/C=C/C2=CC=CC=C2Cl)Br

SMILES

CNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC=CC=C2Cl)Br

Canonical SMILES

CNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC=CC=C2Cl)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.